Cas no 854107-57-6 (3-Chloro-4-(2-acetoxyethoxy)benzaldehyde)
854107-57-6 structure
Product Name:3-Chloro-4-(2-acetoxyethoxy)benzaldehyde
CAS No:854107-57-6
MF:C11H11ClO4
MW:242.655642747879
CID:2152198
Update Time:2023-08-05
3-Chloro-4-(2-acetoxyethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-(2-acetoxyethoxy)benzaldehyde
- SDIQJZOGVFKNEU-UHFFFAOYSA-N
- 3-chloro-4-(2-acetoxy-ethoxy)-benzaldehyde
- 3-Chloro-4-(2-acetoxyethoxy)benzaldehyde
-
- Inchi: 1S/C11H11ClO4/c1-8(14)15-4-5-16-11-3-2-9(7-13)6-10(11)12/h2-3,6-7H,4-5H2,1H3
- InChI Key: SDIQJZOGVFKNEU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)C=CC=1OCCOC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 244
- Topological Polar Surface Area: 52.6
3-Chloro-4-(2-acetoxyethoxy)benzaldehyde Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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